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For researchers, scientists, and drug development professionals at National Metrology

Institutes (NMIs) and Designated Institutes (DIs), participation in Key Comparisons organized

by the Consultative Committee for Amount of Substance – Metrology in Chemistry and Biology

(CCQM) is crucial for demonstrating and benchmarking measurement capabilities.[1][2] These

comparisons are essential for establishing the international equivalence of measurement

standards and supporting Calibration and Measurement Capability (CMC) claims in the BIPM

Key Comparison Database (KCDB).[2][3][4]

This guide provides a comprehensive overview of the process for participating in CCQM Key

Comparisons, from initial proposal to final report, including data presentation and experimental

protocol requirements.

Understanding the Framework of CCQM
Comparisons
The CCQM, under the auspices of the International Committee for Weights and Measures

(CIPM), organizes international comparisons to assess the competence of participating

laboratories in specific measurements.[5][6] The results of these comparisons provide a basis

for the mutual recognition of national measurement standards and of calibration and

measurement certificates issued by NMIs.[4][7]

There are primarily two types of key comparisons an NMI can participate in:
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CIPM Key Comparisons: These are of international scope, organized by the CCQM or the

BIPM, and are typically restricted to laboratories of Member States. They deliver a "Key

Comparison Reference Value" (KCRV), which is considered a close approximation of the

true value.[8]

RMO Key Comparisons: Organized by Regional Metrology Organizations (RMOs), these

comparisons are regional in scope but may include participants from other regions. To

ensure global equivalence, RMO key comparisons must be linked to corresponding CIPM

key comparisons, often by having at least two common participants.[8]

Additionally, Pilot Studies may be conducted to investigate new measurement methods or to

prepare for a key comparison.[9][10] While results from pilot studies are not typically used to

support CMCs, they are a valuable tool for capability building.[8]

Below is a diagram illustrating the relationship between these different types of comparisons.
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Relationship between different types of CCQM comparisons.

The Key Comparison Workflow: A Step-by-Step
Guide
The process of participating in a CCQM key comparison follows a structured timeline, from the

initial planning stages to the final publication of results.[11] The coordinating laboratory, also

known as the pilot institute, is responsible for organizing the comparison.[9]

The following diagram outlines the key stages of participation for an NMI:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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